Cas no 1805537-27-2 (4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid)

4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid is a versatile pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring chloromethyl and difluoromethyl substituents, enhances reactivity for further functionalization, while the hydroxypyridine core provides stability and chelating properties. The acetic acid moiety improves solubility, facilitating formulation in aqueous systems. This compound is particularly valuable as an intermediate in synthesizing bioactive molecules, owing to its ability to undergo nucleophilic substitution and participate in cross-coupling reactions. Its balanced hydrophilicity and lipophilicity make it suitable for drug design, while the difluoromethyl group can influence metabolic stability and binding affinity in target interactions.

4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid structure

1805537-27-2 structure

Product Name:4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid

CAS No:1805537-27-2

MF:C₉H₈ClF₂NO₃

MW:251.614528656006

CID:4891949

Update Time:2025-06-15

4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

- 4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid
- Inchi： 1S/C9H8ClF2NO3/c10-2-4-5(9(11)12)3-13-6(8(4)16)1-7(14)15/h3,9,16H,1-2H2,(H,14,15)
- InChI Key： PTFUICUENQOXGU-UHFFFAOYSA-N
- SMILES： ClCC1=C(C(CC(=O)O)=NC=C1C(F)F)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 255
XLogP3: 1
Topological Polar Surface Area: 70.4

4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029024406-250mg	4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid	1805537-27-2	95%	250mg	$980.00	2022-04-01
Alichem	A029024406-500mg	4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid	1805537-27-2	95%	500mg	$1,701.85	2022-04-01
Alichem	A029024406-1g	4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid	1805537-27-2	95%	1g	$2,895.00	2022-04-01

4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid Related Literature

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4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

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Additional information on 4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid

Introduction to 4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic Acid (CAS No. 1805537-27-2)

4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid, with the CAS number 1805537-27-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of both chloromethyl and difluoromethyl substituents, make it a versatile intermediate in the synthesis of various pharmacologically active agents.

The chloromethyl group in the molecular structure of 4-(chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid introduces a reactive site that can participate in nucleophilic addition reactions, enabling the formation of carbon-carbon bonds. This property is particularly valuable in medicinal chemistry, where such reactivity is often exploited to construct complex molecular architectures. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity in drug candidates, making it a desirable feature in the design of small-molecule drugs.

In recent years, there has been a surge in research focused on developing novel pyridine-based compounds for their potential applications in treating various diseases. Pyridine derivatives have shown promise in several therapeutic areas, including oncology, inflammation, and central nervous system disorders. The specific combination of functional groups in 4-(chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid positions it as a valuable building block for the synthesis of next-generation pharmaceuticals.

The hydroxyl group at the 3-position of the pyridine ring further contributes to the compound's reactivity and diversity. Hydroxyl-functionalized pyridines are known to exhibit a wide range of biological activities, including anti-inflammatory and antioxidant properties. The presence of this group also allows for further derivatization through etherification or esterification reactions, expanding the synthetic possibilities for drug development.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate enzyme activity and improve pharmacokinetic profiles. The incorporation of two fluorine atoms at the 5-position in 4-(chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid not only enhances its metabolic stability but also influences its electronic properties, potentially affecting its binding interactions with biological targets.

The synthesis of 4-(chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions with appropriate electrophiles followed by functional group modifications. The use of advanced catalytic systems and green chemistry principles has been explored to improve the efficiency and sustainability of these synthetic processes.

In conclusion, 4-(chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid represents a significant compound in pharmaceutical research due to its unique structural features and potential applications. Its reactivity, combined with its ability to be further functionalized, makes it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this are expected to play a crucial role in addressing unmet medical needs.